Cas no 2640842-62-0 (4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2640842-62-0
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5316474
• PubChem ID: 154831035
• Update Time: 2025-05-23

4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-, 1,1-dioxide
• AKOS040727834
• 2640842-62-0
• 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1lambda,2,4-benzothiadiazine-1,1,3-trione
• 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
• F6782-4683
• 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C20H22N2O5S/c1-26-17-11-10-15(12-18(17)27-2)22-20(23)21(13-14-6-5-7-14)16-8-3-4-9-19(16)28(22,24)25/h3-4,8-12,14H,5-7,13H2,1-2H3
• InChI Key： YZDNUQIAXSYHDT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(N1C1C=CC(=C(C=1)OC)OC)=O)CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.4±60.0 °C(Predicted)
• pka: -1.07±0.20(Predicted)

Additional information on 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

4-(Cyclobutylmethyl)-2-(3,4-Dimethoxyphenyl)-3,4-Dihydro-2H-1,2,4-Benzothiadiazine-1,1,3-Trione: A Comprehensive Overview

The compound 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione, with the CAS number 2640842-62-0, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities and therapeutic potential.

Benzothiadiazines are a class of heterocyclic compounds characterized by a six-membered ring containing two nitrogen atoms and a sulfur atom. These compounds have been extensively studied for their pharmacological properties, including antidiabetic, antihypertensive, and anti-inflammatory activities. The specific structure of 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione introduces additional functional groups that may enhance or modulate these biological activities.

The cyclobutylmethyl group in the compound's structure is particularly noteworthy. Cyclobutane derivatives have been shown to exhibit unique conformational properties and bioactivity profiles. The presence of this group may influence the compound's pharmacokinetics and pharmacodynamics, potentially leading to improved drug delivery and target specificity. Recent studies have highlighted the role of cyclobutane derivatives in enhancing the stability and bioavailability of drug molecules.

The dimethoxyphenyl substituent is another key feature of this compound. Methoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach target sites within cells. This property is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects. Additionally, the dimethoxyphenyl group can contribute to the overall electronic structure of the molecule, influencing its reactivity and binding affinity to specific receptors or enzymes.

The dihydro form of the benzothiadiazine ring suggests that this compound may exhibit reduced reactivity compared to its fully aromatic counterpart. This can be advantageous in terms of reducing potential side effects and improving the safety profile of the drug. The trione functionality further adds to the complexity of the molecule, potentially contributing to its unique biological activities.

In terms of its potential therapeutic applications, 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

Beyond diabetes management, this compound has also shown promise in cardiovascular research. Hypertension is a major risk factor for cardiovascular diseases such as heart attacks and strokes. Benzothiadiazines have been found to lower blood pressure by acting on vascular smooth muscle cells and reducing peripheral resistance. The specific structure of 4-(cyclobutylmethyl)-2-(3,4-dimethoxyphenyldihydro-2H-1,,4-benzothiadiazine-,1,,3-trione may enhance these antihypertensive effects while minimizing adverse reactions.

In addition to its pharmacological properties, the synthesis and characterization of 4-(cyclobutylmethyl)-2-(3,,dimethoxyphenyl)-3,,dihydro)-2H-,1,,4-benzothiadiazine-,1,,3-trione have been extensively studied. The synthesis typically involves multi-step reactions starting from readily available precursors such as cyclobutanecarboxaldehyde and 3,,dimethoxybenzaldehyde). Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structure and purity of the final product.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 4-(cyclobutylmethyl)-2-(3,dimethoxyphenyl)-3,dihydro-2H-,1,benzothiadiazine,1,trione. Preclinical studies have demonstrated promising results in animal models of diabetes and hypertension. However, further research is needed to validate these findings in human subjects and to optimize dosing regimens for maximum therapeutic benefit with minimal side effects.

In conclusion, 4-(cyclobutylmethyl)-2-(3,dimethoxyphenyl)-3,dihydro-,2H-,1,benzothiadiazine,1,trione (CAS number 2640842-,62-,0) represents a promising candidate for the development of novel therapeutics targeting metabolic disorders such as diabetes mellitus and cardiovascular diseases like hypertension. Its unique structural features offer potential advantages in terms of improved pharmacokinetics and reduced side effects compared to existing treatments. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.